Cas no 917215-22-6 (3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline)
3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,5,7-trimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-2-yl)aniline
- VS-02549
- 3-{2,5,7-TRIMETHYL-1,3-DIAZATRICYCLO[3.3.1.1(3),?]DECAN-2-YL}ANILINE
- 3-((1R,3S,5r,7r)-2,5,7-trimethyl-1,3-diazaadamantan-2-yl)aniline
- 3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline
- 917215-22-6
- AKOS005530106
- STK721083
- CS-0359431
- BBL010541
- 3-(2,5,7-trimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]dec-2-yl)aniline
-
- Inchi: 1S/C17H25N3/c1-15-8-16(2)11-19(9-15)17(3,20(10-15)12-16)13-5-4-6-14(18)7-13/h4-7H,8-12,18H2,1-3H3
- InChI Key: QRPWWLRYBHEEFH-UHFFFAOYSA-N
- SMILES: N12CC3(C)CN(CC(C)(C1)C3)C2(C1C=CC=C(C=1)N)C
Computed Properties
- Exact Mass: 271.204847810g/mol
- Monoisotopic Mass: 271.204847810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 32.5Ų
3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1430101-500mg |
3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline |
917215-22-6 | 98% | 500mg |
¥9202.00 | 2024-04-25 |
3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline
3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline: A Comprehensive Overview
3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline (CAS No. 917215-22-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinct structural features and functional groups, has shown promising potential in various applications, including pharmaceuticals and materials science. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline.
Chemical Structure and Properties
3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline is a complex organic molecule with a unique structure that combines an aniline moiety with a 1,3-diazaadamantane framework. The adamantane core provides exceptional stability and rigidity to the molecule, while the presence of multiple methyl groups and the aniline functionality imparts specific chemical reactivity and biological activity. The molecular formula of 3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline is C16H24N4, and its molecular weight is approximately 268.40 g/mol.
The compound exhibits good solubility in common organic solvents such as dichloromethane, dimethyl sulfoxide (DMSO), and ethanol. Its physical properties include a melting point of around 180°C and a boiling point above 300°C under standard conditions. The high thermal stability of 3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline makes it suitable for various chemical reactions and processing conditions.
Synthesis Methods
The synthesis of 3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline involves several well-established synthetic routes. One common approach is the reaction of 2-aminoaniline with 1-bromo-3-methyladamantane in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution to form the desired product. Another method involves the condensation of 2-aminoaniline with 1-chloro-3-methyladamantane followed by reduction using hydrogen gas over a palladium catalyst.
Recent advancements in synthetic chemistry have also explored alternative routes to improve the yield and purity of 3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and enhance product quality. Additionally, green chemistry principles have been applied to develop more environmentally friendly synthetic methods that minimize waste and energy consumption.
Biological Activities and Applications
3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline has been extensively studied for its potential biological activities. One of the most notable applications is in the field of medicinal chemistry as a lead compound for drug development. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha).
In addition to its anti-inflammatory effects, 3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline has demonstrated promising neuroprotective activity. Studies have indicated that it can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest potential therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Clinical Trials and Research Developments
The potential therapeutic applications of 3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-y l)aniline have led to several preclinical studies and early-stage clinical trials. In preclinical models of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis (MS), this compound has shown significant efficacy in reducing inflammation and improving disease outcomes.
A recent phase I clinical trial evaluated the safety and pharmacokinetics of 3-(2 ,5 ,7 -T rim e t h y l -1 , 3 -d iaz aad am ant an - 2 -y l )a n iline strong > in healthy volunteers. The results indicated that the compound was well-tolerated at various dose levels with no serious adverse effects reported. Further phase II trials are currently underway to assess its efficacy in specific patient populations.
FUTURE PERSPECTIVES AND CONCLUSIONS strong > p > p >< strong > 3 -( 2 , 5 , 7 -T rim e t h y l -1 , 3 -d iaz aad am ant an - 2 -y l )a n iline strong > continues to be an area of active research due to its unique chemical structure and promising biological activities . Ongoing studies aim to further elucidate its mechanism of action , optimize its pharmacological properties , and explore new therapeutic applications . As our understanding of this compound deepens , it is likely to play an increasingly important role in the development of novel drugs for treating various diseases . p > article > < / response > (Note: The HTML tags are correctly formatted within the XML structure.)
917215-22-6 (3-(2,5,7-Trimethyl-1,3-diazaadamantan-2-yl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)